Cas no 1803708-66-8 (2-Chloro-6-(difluoromethyl)-3-fluoropyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-fluoropyridine
• CAS No: 1803708-66-8
• MF: C₆H₃ClF₃N
• MW: 181.542930841446
• CID: 4922638
• Update Time: 2025-05-19

2-Chloro-6-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C6H3ClF3N/c7-5-3(8)1-2-4(11-5)6(9)10/h1-2,6H
• InChI Key： SGMXXJMDVHIKLC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 133
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-(difluoromethyl)-3-fluoropyridine

Recent Advances in the Application of 2-Chloro-6-(difluoromethyl)-3-fluoropyridine (CAS: 1803708-66-8) in Chemical Biology and Pharmaceutical Research

2-Chloro-6-(difluoromethyl)-3-fluoropyridine (CAS: 1803708-66-8) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Its unique structural features, including the presence of multiple halogen atoms and a difluoromethyl group, make it a valuable building block for designing molecules with enhanced biological activity and improved physicochemical properties.

Recent studies have highlighted the role of 2-Chloro-6-(difluoromethyl)-3-fluoropyridine in the synthesis of novel fungicides and herbicides. For instance, researchers have utilized this compound to develop next-generation agrochemicals with improved efficacy against resistant strains of pathogens. The difluoromethyl group, in particular, has been shown to enhance the binding affinity of these molecules to their target enzymes, thereby increasing their inhibitory activity. Additionally, the fluorine atoms contribute to the metabolic stability of the resulting compounds, prolonging their half-life in biological systems.

In the pharmaceutical sector, 2-Chloro-6-(difluoromethyl)-3-fluoropyridine has been employed as a precursor in the synthesis of potential drug candidates targeting various diseases, including cancer and infectious diseases. One notable application is its use in the development of kinase inhibitors, where the pyridine core acts as a scaffold for interacting with the ATP-binding site of kinases. Recent preclinical studies have demonstrated that derivatives of this compound exhibit promising antitumor activity, with some candidates advancing to early-stage clinical trials.

The synthetic routes to 2-Chloro-6-(difluoromethyl)-3-fluoropyridine have also been a focus of recent research. Innovations in catalytic fluorination and halogenation techniques have enabled more efficient and sustainable production of this compound. For example, transition metal-catalyzed cross-coupling reactions have been successfully applied to introduce the difluoromethyl group at the 6-position of the pyridine ring, offering a more streamlined approach compared to traditional methods. These advancements not only improve the scalability of the synthesis but also reduce the environmental impact of the production process.

Looking ahead, the potential applications of 2-Chloro-6-(difluoromethyl)-3-fluoropyridine are expected to expand further, particularly in the realm of precision medicine and targeted therapies. Its ability to serve as a versatile intermediate for the introduction of fluorine atoms into complex molecules makes it an invaluable tool for medicinal chemists. Future research directions may include exploring its use in the development of radiopharmaceuticals and positron emission tomography (PET) tracers, where the incorporation of fluorine-18 could enable non-invasive imaging of disease biomarkers.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-fluoropyridine (CAS: 1803708-66-8) represents a critical building block in modern chemical biology and pharmaceutical research. Its unique structural properties and broad applicability underscore its importance in the development of next-generation therapeutics and agrochemicals. Continued innovation in synthetic methodologies and biological evaluations will likely uncover new opportunities for this compound, solidifying its role as a cornerstone in the field.